Cas no 1463836-99-8 (5-Bromo-4-fluoro-2-(methylamino)aniline)

• Product Name: 5-Bromo-4-fluoro-2-(methylamino)aniline
• CAS No: 1463836-99-8
• MF: C₇H₈BrFN₂
• MW: 219.054224014282
• CID: 5056897
• Update Time: 2025-10-31

5-Bromo-4-fluoro-2-(methylamino)aniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-fluoro-N1-methylbenzene-1,2-diamine
• 4-bromo-5-fluoro-1-N-methylbenzene-1,2-diamine
• 5-Bromo-4-fluoro-2-(methylamino)aniline

• Inchi： 1S/C7H8BrFN2/c1-11-7-3-5(9)4(8)2-6(7)10/h2-3,11H,10H2,1H3
• InChI Key： JTGWWYGHDBEEES-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=C(C=1)N)NC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2
• Topological Polar Surface Area: 38

Additional information on 5-Bromo-4-fluoro-2-(methylamino)aniline

Recent Advances in the Study of 5-Bromo-4-fluoro-2-(methylamino)aniline (CAS: 1463836-99-8) in Chemical Biology and Pharmaceutical Research

The compound 5-Bromo-4-fluoro-2-(methylamino)aniline (CAS: 1463836-99-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential use in drug development.

Recent studies have highlighted the role of 5-Bromo-4-fluoro-2-(methylamino)aniline as a key intermediate in the synthesis of novel heterocyclic compounds. Its bromo and fluoro substituents make it a versatile building block for the development of pharmacologically active molecules. Researchers have successfully utilized this compound in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In a study published in the Journal of Medicinal Chemistry, 5-Bromo-4-fluoro-2-(methylamino)aniline was employed as a precursor for the development of selective kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for the treatment of kinase-driven diseases such as cancer and autoimmune disorders.

Another area of interest is the compound's application in the development of fluorescent probes for biological imaging. Due to its aromatic amine structure, 5-Bromo-4-fluoro-2-(methylamino)aniline can be functionalized to create probes that selectively bind to cellular targets. Recent work in this area has shown promising results in the visualization of intracellular processes, offering new tools for diagnostic and research applications.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of 5-Bromo-4-fluoro-2-(methylamino)aniline derivatives. Current research is focused on improving solubility and bioavailability while maintaining therapeutic efficacy. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-Bromo-4-fluoro-2-(methylamino)aniline (CAS: 1463836-99-8) represents a promising scaffold for the development of novel therapeutic agents and research tools. Continued exploration of its chemical and biological properties is likely to yield significant contributions to the fields of chemical biology and pharmaceutical sciences.